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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048 Get Quote

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with Ammonium Bromide. It offers procedural

guidance on personal protective equipment, safe handling protocols, and proper disposal

methods to ensure laboratory safety and operational integrity.

Health and Safety Overview
Ammonium bromide (NH₄Br) is a white, crystalline solid that can pose several health risks. It

is known to cause serious eye irritation and may be harmful if swallowed.[1][2] Prolonged or

repeated exposure can cause damage to the nervous system.[3] Additionally, it is suspected of

damaging fertility or the unborn child and may cause harm to breast-fed children.[1][3] The

substance is hygroscopic, meaning it absorbs moisture from the air, and is also sensitive to air

and light.[1][4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Ammonium Bromide to

minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations Source

Eye/Face Protection

Wear chemical safety goggles

or eyeglasses with side

protection as described by

OSHA's eye and face

protection regulations. A face

shield may also be necessary.

[1][6][7][8]

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and clean, body-

covering clothing. An apron or

lab coat is recommended.

[1][4][6][7]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits may be exceeded, a

NIOSH/MSHA-approved

respirator should be used. For

emergencies or unknown

exposure levels, a full-face,

positive-pressure, air-supplied

respirator is recommended.

[1][4][6][7][9]

Workstations should be equipped with readily accessible eyewash stations and safety showers.

[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of Ammonium
Bromide and preventing hazardous situations.

Handling Procedures:

Ventilation: Always handle Ammonium Bromide in a well-ventilated area or under a

chemical fume hood to minimize inhalation of dust.[1][9]
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Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]

[7][9]

Personal Hygiene: Do not eat, drink, or smoke in areas where Ammonium Bromide is

handled.[1][10] Always wash hands thoroughly with soap and water after handling and

before breaks.[1]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][9]

Inert Atmosphere: For prolonged storage or sensitive applications, handle and store under

an inert atmosphere.[1][7]

Storage Plan:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]

[9][10]

Conditions to Avoid: Protect from exposure to air, moisture, and direct sunlight.[1][7] The

material is hygroscopic.[1][2][3][4][5]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[1][2][9]

Chemical Profile and Properties
The following table summarizes key quantitative data for Ammonium Bromide.
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Property Value Source(s)

CAS Number 12124-97-9 [1][3][4]

Molecular Formula NH₄Br [4][6]

Molecular Weight 97.94 g/mol [4][6]

Appearance
White, odorless powder or

crystals
[2][5][6]

pH (aqueous solution) 4.5 - 5.5 [6]

Melting Point 452 °C (845.6 °F) [4][6]

Boiling Point 235 °C (455 °F) [6]

Solubility in Water 970 g/L at 25 °C [4][6]

Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling Ammonium Bromide in

a laboratory setting.
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1. Preparation

2. Handling & Procedure

3. Post-Procedure

4. Storage & Disposal

Review Safety Data Sheet (SDS)

Gather all necessary materials

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Use fume hood or
well-ventilated area

Weigh and transfer chemical
Avoid generating dust

Perform experimental procedure

Clean work area and equipment

Remove PPE correctly

Wash hands thoroughly

Store in a cool, dry, dark place
in a tightly sealed container

Dispose of waste in a labeled,
sealed container following

institutional & local regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ammonium Bromide.
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Disposal Plan
Ammonium Bromide waste is classified as hazardous and must be disposed of according to

local, state, and federal regulations.[1]

General Disposal Guidelines:

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company.[11] This is the preferred method for ensuring compliance.

Containerization: Collect waste material in a suitable, sealed, and clearly labeled container

for disposal.[1][9]

Avoid Environmental Release: Do not let the product enter drains, sewers, or water courses.

[3][9][11]

Alternative Methods: For small quantities, some sources suggest neutralization of an

aqueous solution, followed by filtration of solids for landfill disposal and flushing the

remaining solution to the sewer; however, you must consult with your institution's

environmental health and safety department before attempting any chemical treatment of

waste.[9] Another cited option involves dissolving the material in a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[11]

Always consult your institution's specific waste disposal protocols and a licensed professional

waste disposal service to ensure proper handling and disposal of Ammonium Bromide.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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